Mitomycins

Mitomycins are a class of antibiotics derived from Streptomyces bacteria, known for their potent antitumor activity. These compounds exert their effects by intercalating into DNA and inducing cross-linking reactions, leading to cell cycle arrest and ultimately apoptosis in rapidly dividing cancer cells. Mitomycin C, the most well-known member of this family, has been widely used as a cytotoxic agent in clinical oncology for decades due to its ability to induce covalent bonding with DNA strands. Its applications include treatment of various solid tumors and malignant lymphomas, often employed in combination with other chemotherapeutic agents or radiation therapy. Despite its significant efficacy, mitomycins are associated with potential side effects such as bone marrow suppression, gastrointestinal toxicity, and genotoxicity, necessitating careful patient monitoring during administration.